4-ethoxy-3-fluoro-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H20FN3O4S/c1-2-26-16-6-5-14(11-15(16)19)27(24,25)21-12-13-7-8-20-17(10-13)22-9-3-4-18(22)23/h5-8,10-11,21H,2-4,9,12H2,1H3
• InChI Key: XQXVONROVQXWSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC(=NC=C2)N3CCCC3=O)F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

4-ethoxy-3-fluoro-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20FN3O4S and its molecular weight is 393.43. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Cancer Treatment Benzenesulfonamide derivatives have been synthesized and characterized for their potential use in photodynamic therapy (PDT). For example, new zinc phthalocyanines substituted with benzenesulfonamide groups have shown promising photophysical and photochemical properties for Type II photosensitization mechanisms. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yields, and appropriate photodegradation quantum yields, making them remarkable candidates for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition Research on piperidine derivatives, including those with benzenesulfonamide moieties, has explored their efficacy as corrosion inhibitors for metals such as iron. Quantum chemical calculations and molecular dynamics simulations have been used to predict the adsorption and inhibition properties of these compounds, indicating their potential for protecting metals from corrosion (Kaya et al., 2016).

Structural Characterization for Metal Coordination Benzenesulfonamide derivatives have been studied for their potential as ligands in metal coordination. The molecular and supramolecular structures of various N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide have been reported, showing different hydrogen bonding and π-π stacking interactions. These studies suggest applications in the design of complex materials and catalysts (Jacobs, Chan, & O'Connor, 2013).

Antimicrobial and Antiproliferative Activities Several studies have synthesized benzenesulfonamide derivatives to evaluate their antimicrobial and antiproliferative activities. For instance, arylazopyrazole pyrimidone clubbed heterocyclic compounds have been tested against various bacteria and fungi, showing potential for the development of new antimicrobial agents. Additionally, certain derivatives have exhibited significant antiproliferative activity against tumor cell lines, suggesting their utility in cancer research (Sarvaiya, Gulati, & Patel, 2019).